Cas no 103884-99-7 (9H-Purine,9-(3-O-acetyl-5-O-benzoyl-2-deoxy-2-fluoro-b-D-arabinofuranosyl)-2,6-dichloro-)

9H-Purine,9-(3-O-acetyl-5-O-benzoyl-2-deoxy-2-fluoro-b-D-arabinofuranosyl)-2,6-dichloro- Properties

Names and Identifiers

• 9H-Purine,9-(3-O-acetyl-5-O-benzoyl-2-deoxy-2-fluoro-b-D-arabinofuranosyl)-2,6-dichloro-
• 2,6-dichloro-9-(3-O-acetyl-5-O-benzoyl-2-deoxy-2-fluoro-β-D-arabinofuranosyl)-9H-purine
• 9H-Purine, 9-(3-O-acetyl-5-O-benzoyl-2-deoxy-2-fluoro-β-D-arabinofuranosyl)-2,6-dichloro-
• 9-(3'-O-Acetyl-5'-O-benzoyl-2'-deoxy-2'-fluoro-b-D-arabinofuranosyl)-2,6-dichloro-9H-purine

• InChIKey： GTGXSWKWJGIEEW-DMVWFOPNSA-N
• Inchi： 1S/C19H15Cl2FN4O5/c1-9(27)30-14-11(7-29-18(28)10-5-3-2-4-6-10)31-17(12(14)22)26-8-23-13-15(20)24-19(21)25-16(13)26/h2-6,8,11-12,14,17H,7H2,1H3/t11-,12+,14-,17-/m1/s1
• SMILES： ClC1=NC(Cl)=NC2N([C@@H]3O[C@H](COC(C4C=CC=CC=4)=O)[C@@H](OC(=O)C)[C@@H]3F)C=NC1=2

Computed Properties

• Exact Mass: 468.04000

Experimental Properties

• LogP: 3.15730
• PSA: 105.43000
• Boiling Point: 588.4±60.0 °C(Predicted)
• pka: -1.40±0.10(Predicted)
• Density: 1.65±0.1 g/cm3(Predicted)